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A Comparative Guide to Mitochondrial DNA
Databases: mtDB vs. GenBank
For researchers, scientists, and drug development professionals working with mitochondrial

DNA (mtDNA), selecting the appropriate database is a critical first step. This guide provides an

objective comparison of the specialized Human Mitochondrial Genome Database (mtDB) and

the comprehensive National Center for Biotechnology Information (NCBI) GenBank,

highlighting their respective strengths and operational statuses.

At a Glance: Key Differences
The primary distinction between mtDB and GenBank lies in their scope and specialization.

mtDB was conceived as a curated repository specifically for human mitochondrial genomes,

with a strong emphasis on polymorphisms and haplogroups relevant to population genetics and

medical studies.[1][2] In contrast, GenBank is a broad, public archive of DNA sequences from

all domains of life, including a vast and ever-growing collection of mitochondrial genomes from

a multitude of species.[3][4]

Quantitative Data Summary
The following table summarizes the key quantitative differences between mtDB and GenBank.

It is important to note that mtDB has not been updated in many years and its website is no
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longer accessible, suggesting it is no longer an active resource. The data for mtDB reflects its

last known state.

Feature
mtDB (Human
Mitochondrial Genome
Database)

GenBank

Data Scope

Human mitochondrial DNA

(complete genomes and

coding regions)

All DNA sequences, including

mitochondrial DNA from a vast

array of organisms

Number of Sequences
2,104 (as of August 2005)[1][2]

[5][6][7]

Over 3.7 billion nucleotide

sequences in total (as of late

2023); specific count for

mitochondrial genomes is vast

and dynamic[3]

Update Frequency
Inactive (last known update in

the mid-2000s)

Daily updates with new

submissions; new releases

every two months[4]

Primary Focus
Polymorphisms, haplotypes,

and population genetics

Comprehensive repository of

all publicly available DNA

sequences

Data Submission

Primarily curated from

published sources and

GenBank

Direct submission from

researchers via BankIt or the

Submission Portal[8]

Data Quality Control
Curation from published

literature

Automated and manual checks

for errors, vector

contamination, and biological

validity

Analysis Tools
Haplotype search function[1][2]

[6]

BLAST (sequence similarity),

Entrez (data retrieval), and

other integrated tools[9]
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A key differentiator between the two databases is their approach to data acquisition and

curation.

mtDB: A Curated Collection
mtDB's methodology was centered on the curation of existing data. The database aggregated

human mitochondrial genome sequences from GenBank and other published scientific

literature.[1] This approach ensured that the data within mtDB was tied to peer-reviewed

studies, providing a level of quality control inherent to the scientific publication process.

However, this also meant that the submission process was not direct for individual researchers

but rather a result of their data being published and subsequently incorporated by the mtDB
curators.

GenBank: Direct Submission and Processing
GenBank, as a primary repository, has a well-defined and publicly accessible protocol for data

submission. The process is designed to be largely automated, allowing researchers worldwide

to contribute their sequence data directly.

Data Submission Workflow:

Data Preparation: Researchers prepare their mitochondrial DNA sequences in a compatible

format, typically FASTA.

Submission Tool Selection: Submission is primarily done through two web-based tools:

BankIt: A user-friendly tool for submitting single or a small number of sequences.

Submission Portal: A more comprehensive portal for various data types, including large-

scale sequencing projects.

Metadata Annotation: Submitters provide essential metadata, including organism

information, genetic location (mitochondrion), and any relevant experimental details.

Quality Control: Upon submission, GenBank performs a series of automated and manual

quality control checks. This includes screening for vector contamination, verifying taxonomic

information, and ensuring the biological validity of the sequence data.
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Accession Number Assignment: Once the submission passes the quality control checks, it is

assigned a unique accession number, which serves as a stable identifier for the sequence

record.

This direct submission model allows for the rapid and continuous growth of GenBank's

mitochondrial DNA collection.

Data Flow and Interaction
The following diagram illustrates the relationship and data flow between the scientific

community, GenBank, and the now-inactive mtDB.
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Need Custom Synthesis?
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References

1. mtDB: Human Mitochondrial Genome Database, a resource for population genetics and
medical sciences - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10856011?utm_src=pdf-body
https://www.benchchem.com/product/b10856011?utm_src=pdf-body-img
https://www.benchchem.com/product/b10856011?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC1347373/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1347373/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. researchgate.net [researchgate.net]

3. GenBank 2024 Update - PMC [pmc.ncbi.nlm.nih.gov]

4. GenBank Overview [ncbi.nlm.nih.gov]

5. deepdyve.com [deepdyve.com]

6. mtDB - Database Commons [ngdc.cncb.ac.cn]

7. mtDB: Human Mitochondrial Genome Database, a resource for population genetics and
medical sciences - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Submitting Mitochondrial and Chloroplast Genomes to GenBank [ncbi.nlm.nih.gov]

9. Nucleotide BLAST: Search nucleotide databases using a nucleotide query
[blast.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [How does mtDB compare to other mitochondrial DNA
databases like GenBank?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856011#how-does-mtdb-compare-to-other-
mitochondrial-dna-databases-like-genbank]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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